Methyl 2-amino-5-morpholin-4-ylbenzoate

• IUPAC Name: methyl 2-amino-5-morpholin-4-ylbenzoate
• InChI: InChI=1S/C12H16N2O3/c1-16-12(15)10-8-9(2-3-11(10)13)14-4-6-17-7-5-14/h2-3,8H,4-7,13H2,1H3
• InChI Key: QUFKDPNHPAIWCM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)N2CCOCC2)N
• Molecular Formula: C12H16N2O3
• DSSTOX Substance ID: DTXSID50566520
• Molecular Weight: 236.27 g/mol
• CAS RN: 134050-76-3

Description

“Methyl 2-amino-5-morpholin-4-ylbenzoate” is a chemical compound with the molecular formula C12H16N2O3. It has a molecular weight of 236.27 g/mol. The compound is solid in physical form.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the InChI code 1S/C12H16N2O3/c1-16-12(15)10-8-9(13)2-3-11(10)14-4-6-17-7-5-14/h2-3,8H,4-7,13H2,1H3. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

“this compound” is a solid compound. It has a melting point range of 118 - 120 degrees Celsius.

Scientific Research Applications

Methyl 2-amino-5-morpholin-4-ylbenzoate has been used in various scientific research applications for over a decade. It has been used in organic synthesis as a reagent in the synthesis of various compounds. It has also been used in drug design as a starting material in the synthesis of various drugs. Additionally, this compound has been used in biochemistry as a reagent in the synthesis of various proteins and enzymes.

Mechanism of Action

The mechanism of action of Methyl 2-amino-5-morpholin-4-ylbenzoate is not fully understood. However, it is believed that the compound acts as an acid-base catalyst, which facilitates the reaction of various compounds. Additionally, this compound has been shown to act as an electron-transfer agent, which can facilitate the transfer of electrons between molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to act as an inhibitor of the enzyme monoamine oxidase (MAO), which is involved in the metabolism of certain neurotransmitters. Additionally, this compound has been shown to inhibit the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of acetylcholine.

Advantages and Limitations for Lab Experiments

The advantages of using Methyl 2-amino-5-morpholin-4-ylbenzoate in lab experiments include its low cost, availability, and ease of synthesis. Additionally, this compound has been shown to be a versatile compound that can be used in various scientific research applications. The main limitation of using this compound in lab experiments is its low solubility in water, which can make it difficult to use in some experiments.

Future Directions

For the use of Methyl 2-amino-5-morpholin-4-ylbenzoate in scientific research include the development of new methods of synthesis, the exploration of its potential applications in drug design, and the investigation of its potential biochemical and physiological effects. Additionally, further research could be done to explore the potential of this compound as a reagent in the synthesis of various compounds. Finally, further research could be done to investigate the potential of this compound as an inhibitor of various enzymes.

Synthesis Methods

Methyl 2-amino-5-morpholin-4-ylbenzoate can be synthesized using a variety of methods. The most common method of synthesis involves the reaction of 2-amino-5-morpholin-4-ylbenzoic acid and methyl iodide in the presence of anhydrous potassium carbonate. This reaction produces the desired product, this compound, in high yield. Other methods of synthesis include the reaction of 2-amino-5-morpholin-4-ylbenzoic acid and methyl bromide in the presence of sodium hydroxide, and the reaction of 2-amino-5-morpholin-4-ylbenzoic acid and methyl chloride in the presence of sodium hydroxide.

Safety and Hazards

The safety information for “Methyl 2-amino-5-morpholin-4-ylbenzoate” indicates that it has the GHS07 pictogram, with the signal word "Warning". The hazard statements include H302, H312, and H332, indicating that the compound can be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.